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Compound of Interest

Compound Name: Chlorodiisobutyloctadecylsilane

Cat. No.: B063175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of chlorodiisobutyloctadecylsilane. The information is curated for researchers,
scientists, and professionals in drug development who utilize silane coupling agents for surface
modification, drug delivery systems, and other advanced applications.

Core Physical and Chemical Data

Chlorodiisobutyloctadecylsilane is a versatile organosilane compound recognized for its
ability to form stable, hydrophobic surfaces. Its utility stems from the dual reactivity of its
molecular structure: a hydrolyzable chloro group that reacts with inorganic substrates and
bulky, non-polar side chains that impart hydrophobicity.

Identification and Molecular Characteristics
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Property Value Reference
CAS Number 162578-86-1 [11[2][3][4]
Molecular Formula C26H55CISi [2][3]
Molecular Weight 431.25 g/mol [21[31[4][5]

Linear Formula

CH3(CH2)17Si[CH2CH(CH3)z]2
Cl

[1]141(5]

SMILES String

CCCCCCCCCCCCCCCCCC--
INVALID-LINK--
(CC(C)C)CC(C)C

[1]5]

InChl Key

LAMXXRLSKVGVCO-
UHFFFAOYSA-N

[1]5]

Physical Properties

The physical characteristics of chlorodiisobutyloctadecylsilane are summarized in the table

below. These properties are crucial for handling, storage, and application of the compound.

Property Conditions Reference
Appearance Colorless liquid Ambient [2]

Boiling Point 140 - 170 °C 0.05 mmHg [1][2]15]
Density 0.86 g/mL at 25 °C [1112]1[5]
Refractive Index n20/D 1.459 at 20 °C [11[2][5]
Flash Point 113 °C (235.4 °F) Closed cup [1][5]

Chemical and Safety Properties

The chemical behavior and associated safety information are critical for the proper and safe

handling of chlorodiisobutyloctadecylsilane.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://pubs.acs.org/doi/10.1021/om0109051
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://www.researchgate.net/figure/Typical-hydrolysis-reaction-mechanisms-of-chlorosilanes-with-water-tetramer-with-both_fig2_311090284
https://www.uychem.com/blog/what-is-the-solubility-of-a-silane-coupling-agent-290564.html
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://www.researchgate.net/figure/Typical-hydrolysis-reaction-mechanisms-of-chlorosilanes-with-water-tetramer-with-both_fig2_311090284
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://www.researchgate.net/figure/Typical-hydrolysis-reaction-mechanisms-of-chlorosilanes-with-water-tetramer-with-both_fig2_311090284
https://www.uychem.com/blog/what-is-the-solubility-of-a-silane-coupling-agent-290564.html
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://pubs.acs.org/doi/10.1021/om0109051
https://www.uychem.com/blog/what-is-the-solubility-of-a-silane-coupling-agent-290564.html
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://pubs.acs.org/doi/10.1021/om0109051
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://pubs.acs.org/doi/10.1021/om0109051
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://www.benchchem.com/product/b063175?utm_src=pdf-body
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://pubs.acs.org/doi/10.1021/om0109051
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://pubs.acs.org/doi/10.1021/om0109051
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://pubs.acs.org/doi/10.1021/om0109051
https://chemiedidaktik.uni-wuppertal.de/fileadmin/Chemie/chemiedidaktik/disido/en/exp/m_fact02.htm
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://pubs.acs.org/doi/10.1021/om0109051
https://www.researchgate.net/figure/Reaction-scheme-for-the-surface-modification-with-chlorosilanes-representative-for-the_fig1_11637776
https://www.benchchem.com/product/b063175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Description Reference

Reacts with water and other
protic solvents. The Si-Cl bond
is susceptible to hydrolysis,
forming silanols which can
Reactivity then condense. It readily
reacts with hydroxyl groups on
surfaces like glass, silica, and
metal oxides to form stable

siloxane bonds.

Stabilit Stable under anhydrous
abili
Y conditions. Moisture sensitive.

Skin Corrosion/Irritation
o Category 1B, Serious Eye
Hazard Classifications o [1][5]
Damage/Eye Irritation

Category 1

Signal Word Danger [1][5]

H314: Causes severe skin
Hazard Statements [1][5]
burns and eye damage.

Store in a cool, dry, well-
ventilated area away from

Storage ) ] [2]
incompatible substances,

particularly moisture.

Experimental Protocols

Detailed experimental protocols for the determination of the key physical properties of
chlorodiisobutyloctadecylsilane are provided below. These are generalized standard
methods applicable to liquid organosilicon compounds.

Determination of Boiling Point (Micro Method)

Principle: The Siwoloboff method is a micro-scale technique for determining the boiling point of
a liquid by observing the temperature at which a fine stream of bubbles ceases to emerge from
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a capillary tube and the liquid is drawn back into it.

Apparatus:

Thiele tube or other suitable heating bath (e.g., oil bath)

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Rubber band or wire for attachment

Procedure:

A small amount of chlorodiisobutyloctadecylsilane (approximately 0.5 mL) is placed into
the small test tube.

e The capillary tube, with its sealed end up, is placed into the test tube containing the sample.
e The test tube is attached to the thermometer.
e The assembly is placed in the Thiele tube containing a heating medium (e.g., mineral oil).

e The apparatus is heated gently. A stream of bubbles will emerge from the open end of the
capillary tube.

e The heating is discontinued, and the bath is allowed to cool slowly.

e The temperature at which the bubbling stops and the liquid is drawn into the capillary tube is
recorded as the boiling point.

Determination of Density

Principle: The density of a liquid can be determined by measuring the mass of a known volume
of the liquid. A pycnometer, a flask with a precise volume, is commonly used for this purpose.

Apparatus:
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e Pycnometer (specific gravity bottle)

e Analytical balance

o Constant temperature water bath

Procedure:

e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately determined.

e The pycnometer is filled with chlorodiisobutyloctadecylsilane, ensuring no air bubbles are
trapped.

e The filled pycnometer is placed in a constant temperature bath (e.g., 25 °C) until it reaches
thermal equilibrium.

e The volume is adjusted precisely to the calibration mark of the pycnometer.
e The exterior of the pycnometer is carefully dried, and its mass is determined.

o The density is calculated by dividing the mass of the liquid by the calibrated volume of the
pycnometer.

Determination of Refractive Index

Principle: The refractive index of a liquid is measured using a refractometer, which determines
the angle at which light is bent as it passes from a prism of known refractive index into the
sample.

Apparatus:

e Abbe refractometer

o Constant temperature water bath connected to the refractometer prisms
e Dropper

Procedure:
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e The prisms of the Abbe refractometer are cleaned and dried.

o Afew drops of chlorodiisobutyloctadecylsilane are placed on the surface of the lower
prism.

e The prisms are closed and clamped.

o The refractometer is adjusted to bring the dividing line between the light and dark fields into
the crosshairs of the eyepiece.

o The refractive index is read directly from the instrument's scale. The temperature should be
maintained at a constant value (e.g., 20 °C) by the circulating water bath.

Visualizations
Logical Relationship of Properties

The following diagram illustrates the relationship between the molecular structure of
chlorodiisobutyloctadecylsilane and its resulting physical and chemical properties.
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Chlorodiisobutyloctadecylsilane: Structure-Property Relationship

Molecular Structure

[
I CH3(CHz2)17-Si(Cl)-[CH2CH(CH3)2]2 |—

Physical Properties
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Y

| Hydrophobicity | | Silane Coupling Agent|

Surface Modification

Click to download full resolution via product page

Caption: Structure-Property relationship of Chlorodiisobutyloctadecylsilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Chlorodiisobutyloctadecylsilane: Physical and Chemical Properties]. BenchChem, [2025].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b063175#chlorodiisobutyloctadecylsilane-physical-
and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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